molecular formula C9H17ClN2O B6285178 (2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine hydrochloride CAS No. 2718123-79-4

(2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine hydrochloride

Cat. No. B6285178
CAS RN: 2718123-79-4
M. Wt: 204.7
InChI Key:
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Description

(2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine hydrochloride, commonly known as PCP, is a cyclic amine derivative and is a commonly used reagent in organic synthesis. It is a versatile reagent that has been used in the synthesis of a variety of compounds, including some pharmaceuticals and other biologically active compounds. PCP is a colorless solid that is soluble in water and other organic solvents.

Scientific Research Applications

PCP has been widely used in the synthesis of a variety of compounds, including some pharmaceuticals and other biologically active compounds. It has been used in the synthesis of a number of drugs, including antibiotics and antiviral agents, as well as in the synthesis of peptides, peptidomimetics, and other biologically active compounds. It has also been used in the synthesis of polymers and other materials for use in biomedical applications.

Mechanism of Action

The mechanism of action of PCP is not fully understood. It is known to act as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of prostaglandins. In addition, it has been shown to inhibit the activity of other enzymes involved in the synthesis of inflammatory mediators.
Biochemical and Physiological Effects
The biochemical and physiological effects of PCP are not fully understood. It has been shown to have anti-inflammatory effects, and it has also been shown to have antioxidant activity. In addition, it has been shown to inhibit the activity of enzymes involved in the synthesis of inflammatory mediators, and it has also been shown to modulate the activity of certain receptors.

Advantages and Limitations for Lab Experiments

The advantages of using PCP in laboratory experiments include its low cost, its availability, and its stability. It is also relatively easy to synthesize and can be used in a variety of solvents. However, there are some limitations to using PCP in laboratory experiments. It is not very soluble in water, and it is not very stable in the presence of light or heat. In addition, it is not very soluble in organic solvents, so it may be difficult to use in certain experiments.

Future Directions

There are a number of potential future directions for PCP. It could be used in the synthesis of more complex molecules, such as peptides and peptidomimetics. It could also be used in the synthesis of polymers and other materials for use in biomedical applications. In addition, it could be used in the development of new drugs and other biologically active compounds. Finally, it could be used to study the mechanism of action of drugs and other compounds, as well as to study the biochemical and physiological effects of various compounds.

Synthesis Methods

PCP can be synthesized from pyrrolidine, a cyclic amine, by reacting it with a carbonyl compound such as ethyl acetoacetate in the presence of an acid catalyst. The reaction proceeds through a nucleophilic addition of the amine to the carbonyl group, followed by a dehydration step to form the desired product. The reaction can be carried out in an aqueous or organic solvent, and is usually carried out at room temperature.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for (2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine hydrochloride involves the reaction of pyrrolidine-1-carboxylic acid with pyrrolidine in the presence of a coupling agent to form the desired product. The product is then treated with hydrochloric acid to obtain the hydrochloride salt.", "Starting Materials": [ "Pyrrolidine-1-carboxylic acid", "Pyrrolidine", "Coupling agent", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyrrolidine-1-carboxylic acid is reacted with pyrrolidine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC) to form the intermediate (2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine.", "Step 2: The intermediate is then treated with hydrochloric acid to obtain the hydrochloride salt of (2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine.", "Overall reaction: Pyrrolidine-1-carboxylic acid + Pyrrolidine + Coupling agent → (2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine → (2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine hydrochloride" ] }

CAS RN

2718123-79-4

Product Name

(2R)-2-(pyrrolidine-1-carbonyl)pyrrolidine hydrochloride

Molecular Formula

C9H17ClN2O

Molecular Weight

204.7

Purity

95

Origin of Product

United States

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